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Introduction
Adipic acid, a dicarboxylic acid with the formula HOOC(CH₂)₄COOH, is a crucial component in

the synthesis of polymers, particularly nylon 6,6.[1] Its utility extends to the food industry as a

flavor enhancer and gelling agent, and in medicine as a matrix for controlled drug release. A

thorough understanding of its solubility in various organic solvents is paramount for process

design, purification, and formulation development in these fields. This technical guide provides

a comprehensive overview of the solubility of adipic acid in a range of organic solvents,

detailed experimental methodologies for solubility determination, and a summary of key

quantitative data.

Factors Influencing Adipic Acid Solubility
The solubility of adipic acid is primarily governed by the principle of "like dissolves like," where

polar solutes tend to dissolve in polar solvents and non-polar solutes in non-polar solvents.

Adipic acid, with its two carboxylic acid groups, is a polar molecule. Its solubility in organic

solvents is influenced by several factors:

Solvent Polarity: Adipic acid exhibits higher solubility in polar solvents such as alcohols and

acetone, which can engage in hydrogen bonding with its carboxylic acid groups.[1][2] It is
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less soluble in non-polar solvents like benzene and petroleum ether.[1]

Temperature: The solubility of adipic acid in most organic solvents is strongly dependent on

temperature, generally increasing with a rise in temperature.[2][3][4] This positive correlation

is a key factor in crystallization processes used for its purification.

pH: In protic solvents, the pH can influence the ionization state of the carboxylic acid groups,

thereby affecting solubility.[2]

Quantitative Solubility Data
The following tables summarize the mole fraction solubility (x) of adipic acid in various organic

solvents at different temperatures (T/K). The data has been compiled from various scientific

sources.

Table 1: Solubility of Adipic Acid in Alcohols and Acetone
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Solvent Temperature (K)
Mole Fraction
Solubility (x)

Reference

Methanol 273.15 0.0485 [5]

293.15 0.0895 [5]

313.15 0.1570 [5]

333.15 0.2600 [5]

Ethanol 273.15 0.0402 [5]

293.15 0.0718 [5]

313.15 0.1220 [5]

333.15 0.1980 [5]

Propanol 273.15 0.0335 [5]

293.15 0.0575 [5]

313.15 0.0950 [5]

333.15 0.1500 [5]

Isopropanol 273.15 0.0258 [5]

293.15 0.0435 [5]

313.15 0.0710 [5]

333.15 0.1120 [5]

n-Butanol 273.15 0.0295 [5]

293.15 0.0490 [5]

313.15 0.0790 [5]

333.15 0.1230 [5]

tert-Butanol 273.15 0.0215 [5]

293.15 0.0355 [5]

313.15 0.0570 [5]
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333.15 0.0880 [5]

Acetone 298.15 0.0634 [6]

303.15 0.0752 [6]

308.15 0.0885 [6]

313.15 0.1035 [6]

318.15 0.1204 [6]

323.15 0.1393 [6]

Table 2: Solubility of Adipic Acid in Other Organic Solvents
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Solvent Temperature (K)
Mole Fraction
Solubility (x)

Reference

1,4-Dioxane 283.15 0.0480 [5]

293.15 0.0650 [5]

313.15 0.1120 [5]

333.15 0.1780 [5]

Acetic Acid 283.15 0.0290 [5]

293.15 0.0420 [5]

313.15 0.0780 [5]

333.15 0.1350 [5]

Cyclohexanone 293.15 0.0315 [4]

313.15 0.0630 [4]

333.15 0.1177 [4]

353.15 0.2081 [4]

Cyclohexanol 293.15 0.0238 [4]

313.15 0.0487 [4]

333.15 0.0925 [4]

353.15 0.1642 [4]

N,N-

Dimethylformamide
293.15 0.1167 [4]

313.15 0.1983 [4]

333.15 0.3162 [4]

353.15 0.4789 [4]

N,N-

Dimethylacetamide
293.15 0.1011 [4]
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313.15 0.1698 [4]

333.15 0.2691 [4]

353.15 0.4087 [4]

Dimethyl Sulfoxide 293.15 0.1352 [4]

313.15 0.2221 [4]

333.15 0.3448 [4]

353.15 0.5098 [4]

Chloroform 298.15 0.0007 [6]

308.15 0.0011 [6]

318.15 0.0016 [6]

328.15 0.0024 [6]

Toluene 298.15 0.0004 [6]

308.15 0.0006 [6]

318.15 0.0010 [6]

328.15 0.0015 [6]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for reliable data. Several methods are employed,

with the isothermal shake-flask method being a classical and widely used technique. More

modern instrumental methods offer automation and real-time analysis.

Isothermal Shake-Flask Method
This gravimetric method is considered a gold standard for its simplicity and reliability.[7]

Materials:

Adipic acid (high purity)
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Solvent of interest (analytical grade)

Thermostatic shaker or water bath with temperature control (±0.1°C)

Sintered glass filter or syringe filter (pore size appropriate to retain solid particles)

Analytical balance

Drying oven

Procedure:

An excess amount of adipic acid is added to a known mass of the solvent in a sealed flask.

The flask is placed in a thermostatic shaker or water bath set to the desired temperature.

The mixture is agitated for a sufficient time to ensure equilibrium is reached (typically 24-72

hours). It is essential to confirm that solid adipic acid remains, indicating a saturated

solution.

After reaching equilibrium, agitation is stopped, and the solid particles are allowed to settle.

A sample of the supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe

to avoid temperature-induced precipitation. The sample is immediately filtered to remove any

suspended solid particles.

A known mass of the clear, saturated solution is transferred to a pre-weighed container.

The solvent is evaporated from the solution in a drying oven at a temperature below the

melting point of adipic acid until a constant weight is achieved.

The mass of the remaining adipic acid is determined by weighing.

The solubility is calculated as the mass of dissolved adipic acid per mass of solvent or as a

mole fraction.
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Add excess adipic acid
to a known mass of solvent

Equilibrate at constant
temperature with agitation

Allow solid to settle

Withdraw and filter
a sample of the supernatant

Weigh a known mass
of the saturated solution

Evaporate the solvent

Weigh the remaining
-adipic acid

Calculate solubility

Click to download full resolution via product page

Isothermal Shake-Flask Method Workflow

Dynamic (Laser) Method
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This method involves monitoring the dissolution of the solid in a solvent as the temperature is

changed.

Apparatus:

Jacketed glass vessel with a stirrer

Temperature controller and sensor

Laser light source and detector

Procedure:

A mixture of adipic acid and the solvent with a known composition is prepared in the glass

vessel.

The mixture is heated at a controlled rate while being stirred.

A laser beam is passed through the solution, and the transmitted light intensity is monitored.

As the temperature increases, the adipic acid dissolves, and the solution becomes clear.

The temperature at which the last solid particle disappears is recorded as the saturation

temperature for that specific composition. This point is marked by a sharp change in the

transmitted light intensity.

By repeating this process with different compositions, a solubility curve can be constructed.

[4]
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Prepare a mixture of known
composition (adipic acid + solvent)

Heat the mixture at a
controlled rate with stirring

Monitor transmitted laser
light intensity

Record temperature at which
the solution becomes clear

Repeat for different compositions

Construct solubility curve

Click to download full resolution via product page

Dynamic Laser Method Workflow

In-situ ATR-FTIR Spectroscopy and Calorimetry
This modern approach allows for real-time, in-situ determination of solubility.

Apparatus:

Reaction calorimeter (e.g., RC1e) equipped with an Attenuated Total Reflectance-Fourier

Transform Infrared (ATR-FTIR) probe and a heat flow sensor.[8]

Procedure:
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A known mass of the solvent is placed in the reactor at a constant temperature.

Adipic acid is added in successive, known amounts.

The ATR-FTIR probe monitors the concentration of dissolved adipic acid in real-time by

measuring the absorbance of characteristic infrared bands.

The heat flow sensor measures the heat of solution for each addition.

The saturation point is identified when the addition of more adipic acid does not lead to an

increase in the dissolved concentration (as indicated by the FTIR spectrum) and a significant

change in the heat flow profile is observed.

This process is repeated at different temperatures to generate the solubility curve.[8]

Logical Relationships in Solubility Studies
The selection of an appropriate solvent and operating conditions for processes involving adipic
acid is a critical decision that depends on a logical evaluation of its solubility behavior.

Influencing Factors

Solubility Outcome Process Application

Solvent Polarity
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High
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Low
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Low
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(Hydrogen Bonding)
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Formulation/
Reaction Medium

Crystallization/
Purification

 (Induces precipitation
 on cooling)
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Factors Influencing Adipic Acid Solubility and Process Application

Conclusion
The solubility of adipic acid in organic solvents is a fundamental property that dictates its

behavior in various industrial and research applications. This guide has provided a compilation

of quantitative solubility data, detailed experimental protocols for its determination, and a

visualization of the logical relationships governing its solubility. For researchers, scientists, and

drug development professionals, this information serves as a valuable resource for optimizing

processes such as crystallization, reaction engineering, and the formulation of adipic acid-

based products. The provided experimental workflows can guide the design of accurate and

reliable solubility studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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